3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride
Overview
Description
3-Amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride (3-APU-HCl) is a chlorinated urea compound that has been widely studied for its role in a variety of scientific research applications. It is a synthetic compound that has been used in various research and industrial applications. It has a wide range of uses, from catalyzing reactions in organic synthesis to being used as an inhibitor of enzymes, to being used as a biocompatible material in medical research. 3-APU-HCl is also an important and widely used compound in the pharmaceutical industry.
Mechanism of Action
3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride has been shown to act as an inhibitor of enzymes, including serine proteases and cytochrome P450 enzymes. It has been found to bind to the active sites of the enzymes, preventing them from binding to their substrates and thus inhibiting their activity. It has also been found to bind to the active sites of other proteins, such as transcription factors, and to interfere with their activity.
Biochemical and Physiological Effects
3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in metabolic processes, including fatty acid oxidation and glycolysis. It has also been found to inhibit the activity of enzymes involved in the synthesis of proteins, nucleic acids, and lipids. In addition, 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride has been found to inhibit the activity of enzymes involved in the transport of ions and small molecules across cell membranes.
Advantages and Limitations for Lab Experiments
The use of 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to obtain and use. In addition, it has been found to be relatively stable and non-toxic, making it a safe compound to use in experiments. However, it is important to note that 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride is a potent inhibitor of enzymes, and it can have potentially serious effects on the activity of enzymes in the body. Therefore, it is important to use caution when using this compound in experiments.
Future Directions
There are a number of potential future directions for the use of 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride. It could be used in the development of new drugs and therapies for a variety of diseases, such as cancer, diabetes, and cardiovascular diseases. In addition, it could be used in the development of new biocompatible materials for medical applications. Finally, it could be used in the development of new methods for the detection and quantification of proteins and other molecules.
Synthesis Methods
3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride is synthesized through a multi-step process. The first step involves the reaction of 3-chloropropan-2-one with hydrochloric acid to form 3-chloropropan-2-ol. This is followed by the reaction of 3-chloropropan-2-ol with urea to form 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride. The final step involves the addition of a base, such as sodium hydroxide, to the reaction mixture to neutralize the acid.
Scientific Research Applications
3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride is a widely used compound in scientific research. It has been used in a variety of applications, including enzyme inhibition, catalyzing reactions in organic synthesis, and as a biocompatible material in medical research. It has also been used in studies of the effects of air pollution on human health. In addition, 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride has been used as a tool in the study of the structure and function of proteins, and in the study of the interactions between proteins and other molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride involves the reaction of 3,3-dichloropropenal with urea followed by the addition of ammonia and hydrochloric acid.", "Starting Materials": [ "3,3-dichloropropenal", "urea", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,3-dichloropropenal is reacted with urea in a solvent such as ethanol or methanol to form 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea.", "Step 2: Ammonia is added to the reaction mixture to convert any remaining 3,3-dichloropropenal to 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea.", "Step 3: Hydrochloric acid is added to the reaction mixture to form 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride, which can be isolated by filtration or precipitation." ] } | |
CAS RN |
2758001-58-8 |
Molecular Formula |
C4H8Cl3N3O |
Molecular Weight |
220.5 |
Purity |
95 |
Origin of Product |
United States |
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